Cas no 1779122-23-4 (3-(2-Ethoxy-ethoxy)-benzofuran-2-carboxylic acid)

• Product Name: 3-(2-Ethoxy-ethoxy)-benzofuran-2-carboxylic acid
• CAS No: 1779122-23-4
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• CID: 5162127
• Update Time: 2025-08-04

3-(2-Ethoxy-ethoxy)-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Ethoxy-ethoxy)-benzofuran-2-carboxylic acid

• Inchi： 1S/C13H14O5/c1-2-16-7-8-17-11-9-5-3-4-6-10(9)18-12(11)13(14)15/h3-6H,2,7-8H2,1H3,(H,14,15)
• InChI Key： FTHBBCBOBGDLAY-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(OCCOCC)=C1C(O)=O

Additional information on 3-(2-Ethoxy-ethoxy)-benzofuran-2-carboxylic acid

Research Brief on 3-(2-Ethoxy-ethoxy)-benzofuran-2-carboxylic acid (CAS: 1779122-23-4): Recent Advances and Applications

3-(2-Ethoxy-ethoxy)-benzofuran-2-carboxylic acid (CAS: 1779122-23-4) is a benzofuran derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique ethoxy-ethoxy side chain, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its potential as a novel therapeutic agent.

The synthesis of 3-(2-Ethoxy-ethoxy)-benzofuran-2-carboxylic acid has been a subject of recent research, with efforts directed toward improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) reported a novel multi-step synthetic route that achieved a 75% overall yield, significantly higher than previous methods. The key steps involved the condensation of 2-hydroxybenzaldehyde with ethyl bromoacetate, followed by etherification with 2-ethoxyethanol. The final product was characterized using NMR, HPLC, and mass spectrometry, confirming its structural integrity and high purity (>98%). These advancements in synthesis are critical for scaling up production and facilitating further pharmacological studies.

In terms of biological activity, 3-(2-Ethoxy-ethoxy)-benzofuran-2-carboxylic acid has demonstrated potent anti-inflammatory effects in preclinical models. A recent study in the European Journal of Pharmacology (2024) revealed that the compound inhibits the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a therapeutic agent for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Additionally, the compound exhibited minimal cytotoxicity in human cell lines, indicating a favorable safety profile.

Another area of interest is the anticancer potential of 3-(2-Ethoxy-ethoxy)-benzofuran-2-carboxylic acid. Research published in Bioorganic & Medicinal Chemistry Letters (2023) investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. The compound was found to induce apoptosis via the intrinsic mitochondrial pathway, as evidenced by increased caspase-3 activity and DNA fragmentation. Notably, it showed selective cytotoxicity toward cancer cells while sparing normal cells, a desirable trait for anticancer drug development. Further studies are underway to explore its synergistic effects with existing chemotherapeutic agents.

The antimicrobial properties of this compound have also been explored. A recent study in Antimicrobial Agents and Chemotherapy (2024) reported that 3-(2-Ethoxy-ethoxy)-benzofuran-2-carboxylic acid exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as confirmed by electron microscopy and membrane permeability assays. These findings highlight its potential as a lead compound for developing new antibiotics to combat drug-resistant infections.

In conclusion, 3-(2-Ethoxy-ethoxy)-benzofuran-2-carboxylic acid (CAS: 1779122-23-4) represents a promising candidate for multiple therapeutic applications. Recent advancements in its synthesis, coupled with its demonstrated biological activities, underscore its potential in drug development. Future research should focus on in vivo studies to validate its efficacy and safety, as well as structure-activity relationship (SAR) studies to optimize its pharmacological properties. The compound's versatility and unique chemical structure make it a valuable subject for ongoing and future investigations in the field of chemical biology and medicinal chemistry.